Cas no 71366-28-4 (5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-)

5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo- structure
71366-28-4 structure
Product Name:5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-
CAS No:71366-28-4
MF:C6H8N2O4
MW:172.138721466064
CID:564905
PubChem ID:194385
Update Time:2025-04-19

5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-
    • homoibotenic acid
    • 3-(3-Oxo-2,3-dihydro-1,2-oxazol-5-yl)alanine
    • 5-isoxazolepropanoic acid, alpha-amino-2,3-dihydro-3-oxo-
    • PDSP2_001449
    • CHEMBL9907
    • DTXSID70991698
    • PDSP1_001465
    • alpha-amino-3-hydroxy-5-isoxazole-propionic acid
    • 5-Isoxazolepropanoic acid, alpha-amino-2,3-dihydro-3-oxo-, (+-)-
    • (R)-HIBO
    • 2-amino-3-(3-oxo-1,2-oxazol-5-yl)propanoic acid
    • 3-(3-Hydroxy-1,2-oxazol-5-yl)alanine
    • SCHEMBL5303367
    • 2-Amino-3-(3-oxo-2,3-dihydroisoxazol-5-yl)propanoic acid
    • 71366-28-4
    • Inchi: 1S/C6H8N2O4/c7-4(6(10)11)1-3-2-5(9)8-12-3/h2,4H,1,7H2,(H,8,9)(H,10,11)
    • InChI Key: PEHXWVXZPICGAV-UHFFFAOYSA-N
    • SMILES: O1C(=CC(N1)=O)CC(C(=O)O)N

Computed Properties

  • Exact Mass: 172.04844
  • Monoisotopic Mass: 172.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 101.65
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